Cas no 1707582-65-7 (5-Nitro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 5-Nitro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1707582-65-7
• MF: C₁₀H₈N₄O₄
• MW: 248.19492149353
• CID: 5220336
• Update Time: 2025-05-25

5-Nitro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid
• 2H-1,2,3-Triazole-4-carboxylic acid, 2-(3-methylphenyl)-5-nitro-

• Inchi： 1S/C10H8N4O4/c1-6-3-2-4-7(5-6)13-11-8(10(15)16)9(12-13)14(17)18/h2-5H,1H3,(H,15,16)
• InChI Key： OTRMNAZCJXBKHN-UHFFFAOYSA-N
• SMILES： N1=C([N+]([O-])=O)C(C(O)=O)=NN1C1=CC=CC(C)=C1

Additional information on 5-Nitro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid

Comprehensive Overview of 5-Nitro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1707582-65-7)

5-Nitro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1707582-65-7) is a specialized heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound belongs to the triazole family, a class of nitrogen-containing heterocycles known for their versatility in medicinal chemistry. The presence of both a nitro group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In the context of modern drug discovery, researchers are increasingly exploring triazole derivatives like 5-Nitro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid for their potential bioactivity. Recent studies have highlighted the role of such compounds in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The nitro group in particular is often investigated for its electron-withdrawing effects, which can influence the compound's reactivity and binding affinity. Meanwhile, the carboxylic acid functionality offers opportunities for further derivatization, enabling the creation of esters, amides, or other derivatives with tailored properties.

From a synthetic chemistry perspective, CAS No. 1707582-65-7 is often discussed in forums and publications focusing on heterocyclic compound synthesis. Its preparation typically involves multi-step reactions, including cyclization and nitration processes, which are of interest to chemists working on method development. The compound's stability under various conditions is also a topic of discussion, as it impacts its handling and storage in laboratory settings.

Environmental and sustainability considerations are increasingly important in chemical research, and 5-Nitro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid is no exception. Researchers are exploring greener synthesis routes for such compounds, minimizing waste and hazardous byproducts. This aligns with the broader trend of green chemistry, which emphasizes atom economy and safer reagents. The compound's potential biodegradability and ecotoxicological profile are also areas of active investigation.

In the pharmaceutical industry, there is growing interest in triazole-based scaffolds like CAS No. 1707582-65-7 for their drug-like properties. The balance between hydrophilicity and lipophilicity imparted by its functional groups makes it a promising candidate for further optimization. Computational chemistry approaches, including molecular docking and QSAR studies, are frequently employed to predict its interactions with biological targets, saving time and resources in early-stage drug development.

Analytical characterization of 5-Nitro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in both research and potential scale-up scenarios. The compound's spectral data and chromatographic behavior are often shared in chemical databases, serving as valuable references for other researchers working with similar structures.

Looking ahead, the applications of CAS No. 1707582-65-7 may expand into materials science, where triazole derivatives have shown promise in creating functional polymers and coatings. The compound's ability to participate in various chemical transformations makes it a versatile building block for designing advanced materials with specific optical, electronic, or mechanical properties. This interdisciplinary potential contributes to its growing relevance in multiple scientific domains.

For researchers and industry professionals seeking detailed information about 5-Nitro-2-m-tolyl-2H-[1,2,3]triazole-4-carboxylic acid, it's important to consult peer-reviewed literature and reliable chemical databases. Proper handling procedures should always be followed, even though this compound is not classified as hazardous under standard regulations. As with any specialized chemical, collaboration between synthetic chemists, analytical experts, and application specialists is key to unlocking its full potential.